Cas no 2138574-00-0 (N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide)

• Product Name: N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide
• CAS No: 2138574-00-0
• MF: C₁₇H₂₄N₄O₅S
• MW: 396.461262702942
• CID: 6066490
• PubChem ID: 165500423
• Update Time: 2025-07-21

N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide
• 2138574-00-0
• EN300-1167910

• Inchi： 1S/C17H24N4O5S/c22-17(13-3-1-9-18-11-13)19-14-4-2-10-20(12-14)27(25,26)16-7-5-15(6-8-16)21(23)24/h5-8,13-14,18H,1-4,9-12H2,(H,19,22)
• InChI Key： XCASHWYGIVTDJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)NC(C1CNCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 396.14674105g/mol
• Monoisotopic Mass: 396.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 133Ų

Additional information on N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide

Research Briefing on N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide (CAS: 2138574-00-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide (CAS: 2138574-00-0) has emerged as a promising candidate for further investigation. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique piperidine-based structure and nitrobenzenesulfonyl moiety, has been the subject of several recent studies. Researchers have explored its role as a selective inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Notably, its mechanism of action involves the disruption of protein-protein interactions, making it a valuable tool for probing cellular signaling networks.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and optimization of N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide were detailed. The researchers employed a multi-step synthetic route, starting from commercially available piperidine derivatives, to achieve high yields and purity. The compound's stability under physiological conditions was also assessed, demonstrating its suitability for in vitro and in vivo studies.

Biological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. Further, it has shown promising selectivity profiles, minimizing off-target effects—a critical factor for its development as a therapeutic agent. Preclinical studies in animal models have indicated its potential efficacy in reducing tumor growth and inflammation, paving the way for future clinical trials.

In conclusion, N-[1-(4-nitrobenzenesulfonyl)piperidin-3-yl]piperidine-3-carboxamide represents a significant advancement in the development of targeted therapies. Its unique chemical properties and biological activity make it a compelling subject for ongoing research. Future studies should focus on elucidating its pharmacokinetics and pharmacodynamics, as well as exploring its potential in combination therapies. This compound holds considerable promise for addressing unmet medical needs in oncology and inflammatory diseases.